Cas no 13767-34-5 (copper molybdenum tetraoxide)

• Product Name: copper molybdenum tetraoxide
• CAS No: 13767-34-5
• MF: CuH₂MoO
• MW: 177.501284122467
• MDL: MFCD00016057
• CID: 87146
• Update Time: 2025-05-20

copper molybdenum tetraoxide Chemical and Physical Properties

Names and Identifiers

• copper molybdenum tetraoxide
• COPPER MOLYBDATE
• Copper(II) molybdate
• Copper molybdenum oxide
• copper(2+) dioxido(dioxo)molybdenum
• CUPRIC MOLYBDATE
• Molybdic acid copper(II) salt
• Copper molybdenum oxide (CuMoO4)

• MDL： MFCD00016057
• Inchi： 1S/Cu.Mo.H2O/h;;1H2
• InChI Key： UXYZUAHIFMIZRN-UHFFFAOYSA-N
• SMILES： [Mo].[Cu].O

Computed Properties

• Exact Mass: 224.814667
• Monoisotopic Mass: 224.814667
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Green crystals
• Density: 3.4
• Melting Point: 500°C
• Water Partition Coefficient: Insoluble in water
• PSA: 80.26000
• LogP: -0.47770
• Solubility: Insoluble

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal molybdates

Additional information on copper molybdenum tetraoxide

Comprehensive Analysis of Copper Molybdenum Tetraoxide (CAS No. 13767-34-5): Properties, Applications, and Industry Trends

Copper molybdenum tetraoxide (CAS No. 13767-34-5), also known as copper molybdate, is an inorganic compound with significant industrial and technological relevance. This versatile material is composed of copper, molybdenum, and oxygen, forming a unique chemical structure that lends itself to a wide range of applications. The compound's thermal stability, catalytic properties, and electronic characteristics make it a subject of ongoing research and commercial interest.

In recent years, the demand for advanced inorganic materials like copper molybdenum tetraoxide has surged, driven by trends in renewable energy, electronics miniaturization, and sustainable manufacturing. As industries seek more efficient and environmentally friendly solutions, this compound has emerged as a promising candidate for various high-tech applications. Its unique electronic properties make it particularly valuable in semiconductor technology and energy storage systems.

The crystal structure of copper molybdenum tetraoxide contributes to its remarkable properties. Researchers have identified its potential in photocatalytic applications, where it can facilitate chemical reactions under light irradiation. This characteristic aligns with current global interests in solar energy conversion and environmental remediation technologies. Many studies focus on optimizing its photocatalytic efficiency for water purification and air quality improvement applications.

From a manufacturing perspective, copper molybdenum tetraoxide offers several advantages. Its production processes are being refined to achieve higher purity levels and more consistent particle size distribution, which are critical factors for industrial applications. The compound's thermal expansion coefficient and electrical conductivity make it suitable for specialized coatings and electronic components that require stability under varying temperature conditions.

In the field of material science, researchers are exploring novel synthesis methods for copper molybdenum tetraoxide to enhance its performance characteristics. Recent advancements include the development of nanostructured forms of the compound, which exhibit improved surface area and reactivity. These innovations address the growing need for high-performance materials in cutting-edge technologies while maintaining cost-effectiveness.

The corrosion resistance properties of copper molybdenum tetraoxide have attracted attention from the protective coatings industry. When incorporated into surface treatments, it can significantly extend the lifespan of metal components exposed to harsh environments. This application is particularly relevant to marine engineering and infrastructure projects, where durability and longevity are paramount concerns.

Environmental considerations play an increasingly important role in material selection, and copper molybdenum tetraoxide demonstrates several advantages in this regard. Compared to some alternative materials, it offers a more sustainable option with lower environmental impact throughout its lifecycle. This aspect resonates with current industry trends toward green chemistry and eco-friendly manufacturing practices.

Quality control and analytical characterization of copper molybdenum tetraoxide are essential for ensuring consistent performance in various applications. Advanced techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), and spectroscopic analysis are routinely employed to verify the compound's purity, crystallinity, and morphological features. These quality assurance measures are critical for applications in precision industries.

The global market for specialty inorganic compounds like copper molybdenum tetraoxide is experiencing steady growth, fueled by expanding applications in advanced electronics, energy technologies, and industrial processes. Market analysts project continued demand increases as new uses for the material are discovered and existing applications are optimized. This growth trajectory reflects broader trends in high-tech material development and industrial innovation.

Looking ahead, research into copper molybdenum tetraoxide is likely to focus on enhancing its functional properties through doping strategies and composite formation. These approaches aim to tailor the material's characteristics for specific applications, potentially opening new opportunities in optoelectronics, sensors, and advanced catalysis. The compound's versatility ensures it will remain an important subject of scientific investigation and industrial application for years to come.